Cas no 1131614-43-1 (3-Iodo-4-(isopentyloxy)benzoic acid)
1131614-43-1 structure
Product Name:3-Iodo-4-(isopentyloxy)benzoic acid
CAS No:1131614-43-1
MF:C12H15IO3
MW:334.150176286697
CID:1011079
PubChem ID:44828896
Update Time:2025-04-20
3-Iodo-4-(isopentyloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-(isopentyloxy)benzoic acid
- 3-Iodo-4-(3-methylbutoxy)benzoic acid
- 3-iodanyl-4-(3-methylbutoxy)benzoic acid
- A802885
- AK130401
- CTK8E2135
- KB-145107
- SBB067995
- 3-iodo-4-(isopentyloxy)benzoicacid
- AKOS015915779
- DB-060413
- DTXSID40660985
- 1131614-43-1
-
- Inchi: 1S/C12H15IO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
- InChI Key: GLUJOHCXVJVKQV-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1OCCC(C)C
Computed Properties
- Exact Mass: 334.00659g/mol
- Monoisotopic Mass: 334.00659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
3-Iodo-4-(isopentyloxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095334-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95% | 1g |
$540.00 | 2023-09-04 | |
| Ambeed | A845922-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95+% | 1g |
$500.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757725-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 98% | 1g |
¥4550.00 | 2024-08-09 | |
| Crysdot LLC | CD12179285-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95+% | 1g |
$614 | 2024-07-23 |
3-Iodo-4-(isopentyloxy)benzoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1131614-43-1 (3-Iodo-4-(isopentyloxy)benzoic acid) Related Products
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- 1131614-89-5(3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid)
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- 82998-76-3(4-Ethoxy-3-iodobenzoic acid)
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- 1131614-48-6(3-Iodo-4-(neopentyloxy)benzoic acid)
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